Ethyl 2-[(3,4-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxylate
Overview
Description
Scientific Research Applications
Structural Characterization and Chemical Properties
- The structural elucidation of thiazole derivatives, including ethyl 2-aminothiazole carboxylates, has been detailed through crystallography, showcasing the potential for hydrogen bonding and dimer formation in these compounds (Lynch & Mcclenaghan, 2004). Such studies are crucial for understanding the reactivity and interactions of these molecules in various chemical contexts.
Synthetic Applications and Methodologies
- Ethyl 2-[(3,4-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxylate derivatives have been synthesized for various purposes, including the development of antimicrobial agents. For instance, the synthesis and characterization of thiazolidin-thiophene carboxylate derivatives, exploring their antimicrobial activity, underscores the compound's relevance in creating new antimicrobial agents (Spoorthy et al., 2021).
Biological Activities and Pharmacological Potential
- Research into thiazole and thiophene derivatives has highlighted significant antimicrobial and anticancer activities, illustrating the therapeutic potential of these compounds. Various studies have synthesized and evaluated thiazolo[4,5-d]pyrimidines and related structures for their antimicrobial properties, offering insights into the design of new drugs with improved efficacy against resistant strains of bacteria and cancer cells (Balkan et al., 2001).
Anticancer Studies
- The development and evaluation of ethyl 2-aminothiazole derivatives for their anticancer activity, particularly against breast cancer, have been reported. These studies often involve multicomponent syntheses leading to compounds with promising antiproliferative effects, demonstrating the compound's role in the discovery of new anticancer therapeutics (Gad et al., 2020).
Safety and Hazards
As for the safety and hazards of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxylate, Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Therefore, users must assume responsibility to confirm product identity and/or purity .
Future Directions
Properties
IUPAC Name |
ethyl 2-[(3,4-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5S/c1-4-22-14(19)10-8-23-15(16-10)17-13(18)9-5-6-11(20-2)12(7-9)21-3/h5-8H,4H2,1-3H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLQDTBDHAVNKQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)NC(=O)C2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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